Fatostatin A

• CAS No.: 125256-00-0
• Product Name: Fatostatin A
• Molecular Formula: C18H18N2S
• Molecular Weight: 294.4 g/mol
• IUPAC Name: 4-(4-methylphenyl)-2-(2-propylpyridin-4-yl)-1,3-thiazole
• Standard InChI: InChI=1S/C18H18N2S/c1-3-4-16-11-15(9-10-19-16)18-20-17(12-21-18)14-7-5-13(2)6-8-14/h5-12H,3-4H2,1-2H3
• Standard InChIKey: ZROSUBKIGBSZCG-UHFFFAOYSA-N
• SMILES: CCCC1=NC=CC(=C1)C2=NC(=CS2)C3=CC=C(C=C3)C
• Canonical SMILES: CCCC1=NC=CC(=C1)C2=NC(=CS2)C3=CC=C(C=C3)C
• Appearance: Solid powder
• Description: Fatostatin A is a Cell permeable inhibitor of SREBP activation. Fatostatin Inhibits Cancer Cell Proliferation by Affecting Mitotic Microtubule Spindle Assembly and Cell Division. Fatostatin suppresses growth and enhances apoptosis by blocking SREBP-regulated metabolic pathways in endometrial carcinoma.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 125B11; fatostatin
• Reference: 1: Jie Z, Xie Z, Xu W, Zhao X, Jin G, Sun X, Huang B, Tang P, Wang G, Shen S, Qin A, Fan S. SREBP-2 aggravates breast cancer associated osteolysis by promoting osteoclastogenesis and breast cancer metastasis. Biochim Biophys Acta Mol Basis Dis. 2019 Jan;1865(1):115-125. doi: 10.1016/j.bbadis.2018.10.026. Epub 2018 Oct 28. PubMed PMID: 30394316.; 2: Pan YX, Zhuo MQ, Li DD, Xu YH, Wu K, Luo Z. SREBP-1 and LXRα pathways mediated Cu-induced hepatic lipid metabolism in zebrafish Danio rerio. Chemosphere. 2019 Jan;215:370-379. doi: 10.1016/j.chemosphere.2018.10.058. Epub 2018 Oct 10. PubMed PMID: 30336314.; 3: Brovkovych V, Izhar Y, Danes JM, Dubrovskyi O, Sakallioglu IT, Morrow LM, Atilla-Gokcumen GE, Frasor J. Fatostatin induces pro- and anti-apoptotic lipid accumulation in breast cancer. Oncogenesis. 2018 Aug 24;7(8):66. doi: 10.1038/s41389-018-0076-0. PubMed PMID: 30140005; PubMed Central PMCID: PMC6107643.; 4: Chen GH, Luo Z, Hogstrand C, Wu K, Ling SC. SREBP1, PPARG and AMPK pathways mediated the Cu-induced change in intestinal lipogenesis and lipid transport of yellow catfish Pelteobagrus fulvidraco. Food Chem. 2018 Dec 15;269:595-602. doi: 10.1016/j.foodchem.2018.07.048. Epub 2018 Jul 9. PubMed PMID: 30100477.; 5: Lo AK, Lung RW, Dawson CW, Young LS, Ko CW, Yeung WW, Kang W, To KF, Lo KW. Activation of sterol regulatory element-binding protein 1 (SREBP1)-mediated lipogenesis by the Epstein-Barr virus-encoded latent membrane protein 1 (LMP1) promotes cell proliferation and progression of nasopharyngeal carcinoma. J Pathol. 2018 Oct;246(2):180-190. doi: 10.1002/path.5130. Epub 2018 Aug 22. PubMed PMID: 29968360; PubMed Central PMCID: PMC6175466.; 6: Talebi A, Dehairs J, Rambow F, Rogiers A, Nittner D, Derua R, Vanderhoydonc F, Duarte JAG, Bosisio F, Van den Eynde K, Nys K, Pérez MV, Agostinis P, Waelkens E, Van den Oord J, Fendt SM, Marine JC, Swinnen JV. Sustained SREBP-1-dependent lipogenesis as a key mediator of resistance to BRAF-targeted therapy. Nat Commun. 2018 Jun 27;9(1):2500. doi: 10.1038/s41467-018-04664-0. PubMed PMID: 29950559; PubMed Central PMCID: PMC6021375.; 7: Goto A, Ozawa Y, Koda K, Akahori D, Koyauchi T, Amano Y, Kakutani T, Sato Y, Hasegawa H, Matsui T, Yokomura K, Suda T. Clinical impact of minocycline on afatinib-related rash in patients with non-small cell lung cancer harboring epidermal growth factor receptor mutations. Respir Investig. 2018 Mar;56(2):179-183. doi: 10.1016/j.resinv.2017.11.009. Epub 2017 Dec 21. PubMed PMID: 29548657.; 8: Gopoju R, Panangipalli S, Kotamraju S. Metformin treatment prevents SREBP2-mediated cholesterol uptake and improves lipid homeostasis during oxidative stress-induced atherosclerosis. Free Radic Biol Med. 2018 Apr;118:85-97. doi: 10.1016/j.freeradbiomed.2018.02.031. Epub 2018 Mar 2. PubMed PMID: 29499335.; 9: Gao S, Shi Z, Li X, Li W, Wang Y, Liu Z, Jiang J. Fatostatin suppresses growth and enhances apoptosis by blocking SREBP-regulated metabolic pathways in endometrial carcinoma. Oncol Rep. 2018 Apr;39(4):1919-1929. doi: 10.3892/or.2018.6265. Epub 2018 Feb 13. PubMed PMID: 29436682.; 10: Van Krieken R, Marway M, Parthasarathy P, Mehta N, Ingram AJ, Gao B, Krepinsky JC. Inhibition of SREBP With Fatostatin Does Not Attenuate Early Diabetic Nephropathy in Male Mice. Endocrinology. 2018 Mar 1;159(3):1479-1495. doi: 10.1210/en.2018-00093. PubMed PMID: 29420703.; 11: Xu Y, Hernández-Ledezma JJ, Hutchison SM, Bogan RL. The liver X receptors and sterol regulatory element binding proteins alter progesterone secretion and are regulated by human chorionic gonadotropin in human luteinized granulosa cells. Mol Cell Endocrinol. 2018 Sep 15;473:124-135. doi: 10.1016/j.mce.2018.01.011. Epub 2018 Jan 31. PubMed PMID: 29366778; PubMed Central PMCID: PMC6045446.; 12: Chen M, Zhang J, Sampieri K, Clohessy JG, Mendez L, Gonzalez-Billalabeitia E, Liu XS, Lee YR, Fung J, Katon JM, Menon AV, Webster KA, Ng C, Palumbieri MD, Diolombi MS, Breitkopf SB, Teruya-Feldstein J, Signoretti S, Bronson RT, Asara JM, Castillo-Martin M, Cordon-Cardo C, Pandolfi PP. An aberrant SREBP-dependent lipogenic program promotes metastatic prostate cancer. Nat Genet. 2018 Feb;50(2):206-218. doi: 10.1038/s41588-017-0027-2. Epub 2018 Jan 15. PubMed PMID: 29335545.; 13: Merino-Ramos T, Jiménez de Oya N, Saiz JC, Martín-Acebes MA. Antiviral Activity of Nordihydroguaiaretic Acid and Its Derivative Tetra-O-Methyl Nordihydroguaiaretic Acid against West Nile Virus and Zika Virus. Antimicrob Agents Chemother. 2017 Jul 25;61(8). pii: e00376-17. doi: 10.1128/AAC.00376-17. Print 2017 Aug. PubMed PMID: 28507114; PubMed Central PMCID: PMC5527643.; 14: Siqingaowa, Sekar S, Gopalakrishnan V, Taghibiglou C. Sterol regulatory element-binding protein 1 inhibitors decrease pancreatic cancer cell viability and proliferation. Biochem Biophys Res Commun. 2017 Jun 17;488(1):136-140. doi: 10.1016/j.bbrc.2017.05.023. Epub 2017 May 5. PubMed PMID: 28483521.; 15: Chen GH, Luo Z, Chen F, Shi X, Song YF, You WJ, Liu X. PPARα, PPARγ and SREBP-1 pathways mediated waterborne iron (Fe)-induced reduction in hepatic lipid deposition of javelin goby Synechogobius hasta. Comp Biochem Physiol C Toxicol Pharmacol. 2017 Jul;197:8-18. doi: 10.1016/j.cbpc.2017.04.003. Epub 2017 Apr 11. PubMed PMID: 28411055.; 16: Van Krieken R, Chen G, Gao B, Read J, Al Saleh HA, Li R, Al-Nedawi K, Krepinsky JC. Sterol Regulatory Element Binding Protein (SREBP)-1 is a novel regulator of the Transforming Growth Factor (TGF)-β receptor I (TβRI) through exosomal secretion. Cell Signal. 2017 Jan;29:158-167. doi: 10.1016/j.cellsig.2016.11.004. Epub 2016 Nov 5. PubMed PMID: 27826032.; 17: Ashikawa Y, Nishimura Y, Okabe S, Sasagawa S, Murakami S, Yuge M, Kawaguchi K, Kawase R, Tanaka T. Activation of Sterol Regulatory Element Binding Factors by Fenofibrate and Gemfibrozil Stimulates Myelination in Zebrafish. Front Pharmacol. 2016 Jul 11;7:206. doi: 10.3389/fphar.2016.00206. eCollection 2016. PubMed PMID: 27462272; PubMed Central PMCID: PMC4939524.; 18: Li J, Yan H, Zhao L, Jia W, Yang H, Liu L, Zhou X, Miao P, Sun X, Song S, Zhao X, Liu J, Huang G. Inhibition of SREBP increases gefitinib sensitivity in non-small cell lung cancer cells. Oncotarget. 2016 Aug 9;7(32):52392-52403. doi: 10.18632/oncotarget.10721. PubMed PMID: 27447558; PubMed Central PMCID: PMC5239560.; 19: Mustafa M, Wang TN, Chen X, Gao B, Krepinsky JC. SREBP inhibition ameliorates renal injury after unilateral ureteral obstruction. Am J Physiol Renal Physiol. 2016 Sep 1;311(3):F614-25. doi: 10.1152/ajprenal.00140.2016. Epub 2016 Jul 6. PubMed PMID: 27385736.; 20: Gholkar AA, Cheung K, Williams KJ, Lo YC, Hamideh SA, Nnebe C, Khuu C, Bensinger SJ, Torres JZ. Fatostatin Inhibits Cancer Cell Proliferation by Affecting Mitotic Microtubule Spindle Assembly and Cell Division. J Biol Chem. 2016 Aug 12;291(33):17001-8. doi: 10.1074/jbc.C116.737346. Epub 2016 Jul 4. PubMed PMID: 27378817; PubMed Central PMCID: PMC5016105.
• PubChem Compound: 1889993
• Last Modified: Nov 11 2021